Cas no 913742-06-0 (3-Pyrrolidinecarboxamide, N-[1,1'-biphenyl]-3-yl-1-cycloheptyl-5-oxo-)
913742-06-0 structure
Product Name:3-Pyrrolidinecarboxamide, N-[1,1'-biphenyl]-3-yl-1-cycloheptyl-5-oxo-
CAS No:913742-06-0
MF:C24H28N2O2
MW:376.491326332092
CID:749247
PubChem ID:44417365
Update Time:2025-04-19
3-Pyrrolidinecarboxamide, N-[1,1'-biphenyl]-3-yl-1-cycloheptyl-5-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyrrolidinecarboxamide, N-[1,1'-biphenyl]-3-yl-1-cycloheptyl-5-oxo-
- 1-cycloheptyl-5-oxo-N-(3-phenylphenyl)pyrrolidine-3-carboxamide
- CHEMBL386229
- 913742-06-0
- DTXSID80658806
- N-([1,1'-Biphenyl]-3-yl)-1-cycloheptyl-5-oxopyrrolidine-3-carboxamide
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- Inchi: 1S/C24H28N2O2/c27-23-16-20(17-26(23)22-13-6-1-2-7-14-22)24(28)25-21-12-8-11-19(15-21)18-9-4-3-5-10-18/h3-5,8-12,15,20,22H,1-2,6-7,13-14,16-17H2,(H,25,28)
- InChI Key: PBKXJKOUQVSIQT-UHFFFAOYSA-N
- SMILES: O=C1CC(C(NC2C=CC=C(C3C=CC=CC=3)C=2)=O)CN1C1CCCCCC1
Computed Properties
- Exact Mass: 376.215078140g/mol
- Monoisotopic Mass: 376.215078140g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 535
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 49.4Ų
3-Pyrrolidinecarboxamide, N-[1,1'-biphenyl]-3-yl-1-cycloheptyl-5-oxo- Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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